Cas no 89044-86-0 (2-Azetidinone, 1-(4-aminobutyl)-4-phenyl-)
89044-86-0 structure
Product Name:2-Azetidinone, 1-(4-aminobutyl)-4-phenyl-
CAS No:89044-86-0
MF:C13H18N2O
MW:218.294823169708
CID:614657
PubChem ID:11117508
Update Time:2025-04-19
2-Azetidinone, 1-(4-aminobutyl)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Azetidinone, 1-(4-aminobutyl)-4-phenyl-
- 1-(4-aminobutyl)-4-phenylazetidin-2-one
- 89044-86-0
- DTXSID60455830
-
- Inchi: 1S/C13H18N2O/c14-8-4-5-9-15-12(10-13(15)16)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,14H2
- InChI Key: XAHWUPHTPIMKKE-UHFFFAOYSA-N
- SMILES: O=C1CC(C2C=CC=CC=2)N1CCCCN
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.3Ų
2-Azetidinone, 1-(4-aminobutyl)-4-phenyl- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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